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Compound of Interest

Compound Name: Dalapon methyl ester

CAS No.: 17640-02-0

Cat. No.: B1165873

Get Quote

CAS: 17640-02-7 | Formula: C4H6Cl2O2 Synonyms: Methyl 2,2-dichloropropionate; 2,2-

Dichloropropionic acid methyl ester[1][2]

Executive Summary & Risk Profile
From the Desk of the Senior Application Scientist: Disposing of Dalapon methyl ester requires

a specific protocol distinct from standard organic solvents. Unlike its parent acid (Dalapon,

RCRA U243), the methyl ester is lipophilic and volatile.[2] In a waste stream, it presents a dual

hazard: Ignitability (Flash Point ~42°C) and Halogenated Organic Burden.

Improper disposal—specifically mixing with non-halogenated solvents or strong alkalis—can

lead to regulatory non-compliance (RCRA) and dangerous exothermic hydrolysis events in

waste drums. This guide outlines the segregation, containment, and hand-off procedures

required to ensure scientific integrity and safety.[2][3]

Critical Safety & Segregation Logic
The "Halogen Rule"
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The presence of two chlorine atoms on the alpha-carbon dictates the disposal path.[2] You

must NOT commingle this with standard non-halogenated organic waste (e.g., Acetone,

Ethanol).[2]

Why? Halogenated wastes require high-temperature incineration (>1100°C) with specific flue

gas scrubbing to neutralize hydrochloric acid (HCl) emissions.[2] Mixing these with non-

halogenated fuels dilutes the waste, making incineration inefficient and increasing disposal

costs by up to 300%.

Reactivity Warning: Do not mix with strong bases (NaOH, KOH).[2] The ester group is

susceptible to base-catalyzed hydrolysis, which generates methanol and the Dalapon salt,

releasing heat and potentially over-pressurizing sealed waste containers.[2]

Chemical Safety Data Summary
Parameter Value/Status Operational Implication

Flash Point ~42°C (107°F)
D001 Ignitable Waste. Store in

flammables cabinet.[1][2]

Density 1.3 g/mL
Heavier than water.[1] Sinks in

aqueous phases.

Reactivity Hydrolyzable Ester
Incompatible with strong

oxidizers and bases.

Toxicity Irritant / Aquatic Tox
Prevent release to drains.[1][4]

Marine Pollutant.

RCRA Code D001 (Ignitable)

Must be labeled as

"Flammable" and

"Halogenated".[1]

Waste Segregation Decision Tree
The following logic gate ensures the material enters the correct waste stream immediately upon

generation.
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Figure 1: Logic flow for determining the correct waste stream. Dalapon methyl ester defaults

to Stream A (Halogenated) due to its chlorine content.[2]

Step-by-Step Disposal Protocol
Phase 1: Immediate Containment (At the Bench)[2]

Vessel Selection: Use High-Density Polyethylene (HDPE) or Glass containers.[2] Avoid metal

cans if the waste contains any free acid (hydrolysis products) which could corrode the metal.

[2]
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Headspace: Leave at least 10% headspace in the bottle. Volatile esters expand with

temperature fluctuations; insufficient headspace leads to bottle rupture.

Labeling: Apply the hazardous waste label before adding the first drop of waste.

Constituents: "Dalapon Methyl Ester" (Do not use abbreviations).[2]

Hazards: Check "Flammable" and "Toxic/Irritant".[5]

Phase 2: Satellite Accumulation Area (SAA) Management[2]
Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding

110% of the volume of the largest container.

Venting: Ensure the cap is tightly closed when not actively adding waste.[6][7] Do not leave

funnels in the bottle neck (an EPA violation).

Segregation: Keep the "Halogenated" tray physically separate from "Non-Halogenated" and

"Acid" waste trays to prevent accidental cross-pouring.

Phase 3: Spill Response (Emergency Procedure)
Small Spill (<100 mL):

Alert nearby personnel.

Cover with vermiculite or sand (non-combustible absorbents).[2][5] Note: Do not use paper

towels due to flammability.[3]

Scoop into a wide-mouth jar, label as "Debris contaminated with Dalapon Methyl Ester,"
and treat as hazardous waste.[2]

Large Spill (>500 mL): Evacuate the lab, close the door, and contact EHS immediately. The

volatility creates a respiratory and flammability hazard.

Operational Workflow: From Bench to Pickup
This diagram outlines the lifecycle of the chemical waste to ensure compliance with 40 CFR

262 (RCRA).
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Figure 2: Operational lifecycle of Dalapon methyl ester waste, emphasizing the critical tagging

step prior to storage.

Regulatory Framework & Compliance
RCRA Classification: While Dalapon (acid) is a U-listed waste (U243), the methyl ester is

typically regulated by characteristic if not specifically listed in your state's code.[2] It defaults

to D001 (Ignitable) and requires treatment as a Halogenated Solvent.

EPA Mandate: The "mixture rule" applies. If you mix Dalapon methyl ester with a non-

hazardous solvent, the entire volume is regulated as hazardous halogenated waste.

Drain Disposal: Strictly Prohibited.[4] The compound is toxic to aquatic life (H412) and may

persist in water treatment facilities.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 86457, Dalapon methyl ester.[2] Retrieved from [Link]

U.S. Environmental Protection Agency (2024).Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.

[2] Retrieved from [Link][2][8]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1165873/docs?utm_src=pdf-body-img#laboratory-disposal-guide-dalapon-methyl-ester
https://www.benchchem.com/product/b1165873/docs?utm_src=pdf-body#laboratory-disposal-guide-dalapon-methyl-ester
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://www.benchchem.com/product/b1165873/docs?utm_src=pdf-body#laboratory-disposal-guide-dalapon-methyl-ester
https://www.fishersci.com/store/msds?partNumber=AAA185410B&productDescription=METHL+2-CHLROPROPIONATE+97+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1165873/docs?utm_src=pdf-body#laboratory-disposal-guide-dalapon-methyl-ester
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dalapon-methyl-ester
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.osha.gov/hazcom
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://www.benchchem.com/product/b1165873?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. pca.state.mn.us [pca.state.mn.us]

3. pdf.benchchem.com [pdf.benchchem.com]

4. fishersci.com [fishersci.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. braun.matse.illinois.edu [braun.matse.illinois.edu]

7. campusoperations.temple.edu [campusoperations.temple.edu]

8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Laboratory Disposal Guide: Dalapon Methyl Ester].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165873/docs#laboratory-disposal-guide-dalapon-
methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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